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1.0 Introduction and Application Notes

The deliberate destruction of urban environments, a phenomenon known as urbicide, can be

systematically monitored and quantified through the application of satellite-based remote

sensing. This technology offers a crucial, objective lens into conflict zones and other areas

where ground access is limited or dangerous.[1] By analyzing multi-temporal satellite imagery,

researchers can document the extent and temporality of destruction, providing vital data for

human rights monitoring, humanitarian response, post-conflict reconstruction, and academic

research.[2][3]

A multi-sensor approach, integrating both optical and Synthetic Aperture Radar (SAR) data,

provides the most robust methodology.[4]

Optical Satellites (e.g., Landsat, Sentinel-2): These sensors capture multispectral images of

the Earth's surface, similar to a digital camera.[3] They are invaluable for land use/land cover

(LULC) classification, visual interpretation of damage, and detecting changes in vegetation

and thermal signatures (burn scars).[5][6] However, their effectiveness is limited by

atmospheric conditions such as clouds, smoke, and nighttime.[4]

Synthetic Aperture Radar (SAR) Satellites (e.g., Sentinel-1): SAR is an active remote

sensing technique that transmits microwave signals and records the backscatter.[7] This

allows it to "see" through clouds, smoke, and darkness.[1][2] SAR is highly sensitive to
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changes in surface structure and texture, making it exceptionally effective for identifying

damaged buildings and infrastructure.[7] A key technique is interferometric coherence, which

measures the similarity of the radar signal between two images taken at different times; a

loss of coherence often indicates structural damage.[2][7]

The combination of these data sources allows for a comprehensive and near-continuous

analysis of urban change, leveraging the spectral detail of optical imagery and the all-weather,

structural sensitivity of SAR.[4]

2.0 Experimental Protocols

2.1 Protocol 1: Baseline Urban Land Use/Land Cover (LULC) Mapping

This protocol establishes a pre-conflict baseline of the urban environment using optical satellite

data.

Data Acquisition: Acquire cloud-free, pre-conflict multispectral imagery from sensors like

Landsat 8/9 or Sentinel-2 for the Area of Interest (AOI).

Preprocessing: Perform atmospheric correction (e.g., using Sen2Cor for Sentinel-2) to

convert top-of-atmosphere reflectance to surface reflectance.

Feature Extraction: Calculate relevant spectral indices. The Normalized Difference Built-up

Index (NDBI) is effective for highlighting urban areas.[5][6]

NDBI Formula: (SWIR - NIR) / (SWIR + NIR)

Image Classification: Employ a supervised classification algorithm (e.g., Random Forest,

Support Vector Machine) to categorize pixels into distinct classes: Urban/Built-up,

Vegetation, Bare Soil, Water.[8] Training data should be created by manually selecting

representative samples for each class.

Accuracy Assessment: Validate the classification result using a confusion matrix against a

set of independent ground truth points to ensure reliability.

Output: A georeferenced LULC map serving as the pre-conflict baseline.
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2.2 Protocol 2: Building Damage Assessment via SAR Coherence Change

This protocol details a method to detect building damage using multi-temporal SAR data.

Data Acquisition: Download pre-conflict ("reference") and post-conflict ("secondary")

Sentinel-1 Ground Range Detected (GRD) and Single Look Complex (SLC) products for the

AOI. SLC data is required for coherence analysis.

Coregistration: Precisely align the reference and secondary SLC images to ensure pixels

represent the same location on the ground. This typically involves applying precise orbit files.

[9]

Coherence Estimation: Calculate the interferometric coherence between the coregistered

SLC pair. The output is a coherence map where pixel values range from 0 (no coherence) to

1 (perfect coherence).

Geocoding and Radiometric Correction:

Apply radiometric calibration to convert pixel values to a standardized backscatter

measurement (Sigma Nought).

Apply a speckle filter (e.g., Lee filter) to reduce inherent radar noise.[9]

Perform terrain correction using a Digital Elevation Model (DEM) to remove geometric

distortions.[9]

Change Detection: Subtract the post-conflict coherence map from a pre-conflict coherence

map (or compare post-conflict coherence to a pre-defined threshold). A significant drop in

coherence in a built-up area is a strong proxy for damage.[2][7]

Damage Classification: Threshold the coherence change map to classify damage into levels

(e.g., No Damage, Moderate Damage, Severe Damage). These thresholds may be

determined empirically or validated with high-resolution optical data.[4]

Output: A Damage Proxy Map (DPM) highlighting areas of likely structural damage.

3.0 Data Presentation
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Quantitative data derived from these protocols should be summarized for clarity and

comparison.

Table 1: Pre- and Post-Conflict Land Use/Land Cover (LULC) Comparison

LULC Class
Pre-Conflict
Area (km²)

Post-Conflict
Area (km²)

Net Change
(km²)

Change (%)

Urban/Built-up 55.4 41.2 -14.2 -25.6%

Rubble/Debris 0.1 14.3 +14.2 +14100%

Vegetation 21.8 19.5 -2.3 -10.6%

Bare Soil 8.7 10.9 +2.2 +25.3%

| Total | 86.0 | 86.0 | | |

Table 2: Example Damage Classification Using SAR Coherence Values

Damage Level
Coherence Change
Threshold

Description

Level 0: No Damage < 0.15
Stable structures with
minimal change in radar
signal.

Level 1: Low Damage 0.15 - 0.30
Minor structural alterations,

possible debris in streets.

Level 2: Moderate Damage 0.30 - 0.50
Partial collapse of structures,

significant loss of coherence.

| Level 3: Severe/Destroyed | > 0.50 | Complete or near-complete collapse of buildings,

resulting in very low coherence. |

Table 3: Summary of Building Damage Assessment in Hypothetical AOI
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District Total Buildings
Buildings with
Severe/Destroyed
Damage

Percentage
Damaged

District A (Central) 3,150 2,437 77.4%

District B (Industrial) 820 715 87.2%

District C (Residential) 5,480 3,110 56.8%

District D (Suburban) 4,210 980 23.3%

| Total | 13,660 | 7,242 | 53.0% |

4.0 Mandatory Visualization

The following diagrams illustrate the logical workflows for analyzing urbicide with satellite

imagery.
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General workflow for multi-sensor urbicide analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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